![molecular formula C14H21N3O3 B8430578 1-Methyl-4-[3-(4-nitrophenoxy)propyl]piperazine CAS No. 99557-99-0](/img/structure/B8430578.png)
1-Methyl-4-[3-(4-nitrophenoxy)propyl]piperazine
Cat. No. B8430578
M. Wt: 279.33 g/mol
InChI Key: OQHBXHKWUASDRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][N:2]1[CH2:3][CH2:4][N:5]([CH2:8][CH2:9][CH2:10][O:11][c:12]2[cH:13][cH:14][c:15]([N+:18]([O-:19])=[O:20])[cH:16][cH:17]2)[CH2:6][CH2:7]1.[CH3:21][CH2:22][OH:23]>>[CH3:1][N:2]1[CH2:3][CH2:4][N:5]([CH2:8][CH2:9][CH2:10][O:11][c:12]2[cH:13][cH:14][c:15]([NH2:18])[cH:16][cH:17]2)[CH2:6][CH2:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN1CCN(CCCOc2ccc([N+](=O)[O-])cc2)CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1CCN(CCCOc2ccc(N)cc2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
